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Compound of Interest

Compound Name: Ferric cacodylate

Cat. No.: B1216655

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ferric cacodylate, an organoarsenic compound containing iron in the +3 oxidation state, has
historical applications in veterinary medicine. This technical guide provides a comprehensive
overview of its molecular structure, physicochemical properties, and toxicological profile. This
document synthesizes available data to support research and development activities,
presenting quantitative information in structured tables, outlining experimental methodologies,
and visualizing key conceptual frameworks.

Molecular Structure and Identification

Ferric cacodylate, systematically named iron(lll) tris(dimethylarsinate), is a complex of ferric
iron with three cacodylate ligands. The cacodylate anion, (CHs)2AsO2", acts as a bidentate
ligand, coordinating to the iron center through its two oxygen atoms.

Chemical Identifiers
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Identifier Value

IUPAC Name dimethylarsinate;iron(3+)

Molecular Formula CeH1sAs3FeOs

Molecular Weight 466.81 g/mol [1]

CAS Number 5968-84-3[2]

SMILES C--INVALID-LINK--(C)[O-].C--INVALID-LINK--

(C)[O-].C--INVALID-LINK--(C)[O-].[Fe+3]

Due to the presence of the paramagnetic Fe(lll) ion, obtaining high-resolution NMR spectra for
structural elucidation is challenging.[3][4][5]

Physicochemical Properties

Ferric cacodylate is a yellowish amorphous powder.[6] Its solubility and thermal stability are
key parameters for its handling and formulation.

Physicochemical Data

Property Value Source
Physical State Yellowish, amorphous powder [6]
Solubility in Water 6.67 g/100 mL (cold water)

Solubility in Alcohol Slightly soluble

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Decomposition Decomposes upon heating [718]

Experimental Protocols
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Synthesis of Ferric Cacodylate

A general method for the synthesis of ferric cacodylate involves the reaction of a soluble ferric
salt with a soluble cacodylate salt in an aqueous solution.

Protocol: Synthesis of Ferric Cacodylate
e Reactant Preparation:

o Prepare a 1 M aqueous solution of ferric chloride (FeCls).

o Prepare a 3 M agueous solution of sodium cacodylate (Na(CHsz)2As0Oz2).
» Reaction:

o Slowly add the ferric chloride solution to the sodium cacodylate solution with constant
stirring. A precipitate of ferric cacodylate will form.

« Isolation and Purification:
o Collect the precipitate by filtration.
o Wash the precipitate with distilled water to remove any unreacted salts.

o Dry the product under vacuum at room temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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